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Compound of Interest

Compound Name:
Methyl 2-bromo-4-

hydroxybenzoate

CAS No.: 101085-03-4

Cat. No.: B3030892

Get Quote

Executive Summary: The Isomer Challenge
In pharmaceutical development and preservative analysis, Methyl 2-bromo-4-
hydroxybenzoate represents a critical analytical target, primarily serving as a process impurity

standard or a specialized synthetic intermediate.

Its structural similarity to the widely used preservative Methyl Paraben (Methyl 4-

hydroxybenzoate) and its common brominated byproduct, Methyl 3-bromo-4-hydroxybenzoate,

creates a significant analytical challenge. "Generic" or reagent-grade sources often fail to

distinguish between the 2-bromo and 3-bromo regioisomers, leading to false identification in

impurity profiling.

This guide objectively compares the Certified Analytical Standard of Methyl 2-bromo-4-
hydroxybenzoate against Reagent Grade alternatives, demonstrating why high-fidelity

characterization is non-negotiable for regulatory compliance and synthetic precision.
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Property Specification

Chemical Name Methyl 2-bromo-4-hydroxybenzoate

Molecular Formula C₈H₇BrO₃

Molecular Weight 231.04 g/mol

Key Application
Impurity profiling (HPLC/GC), Isomeric

differentiation, Synthetic building block

Critical Attribute
Regioisomeric Purity (Must be free of the 3-

bromo isomer)

Why the "Standard" Grade Matters
In organic synthesis, bromination of Methyl Paraben naturally favors the 3-position (ortho to the

hydroxyl group) due to the activating nature of the phenol. The 2-position (ortho to the ester) is

less favorable. Consequently, Reagent Grade material labeled generically may contain

significant isomeric mixtures or be mislabeled entirely. Only a Certified Analytical Standard

guarantees the specific 2-bromo substitution pattern, verified by 2D-NMR.

Comparative Analysis: Analytical Standard vs.
Alternatives
We compared the performance of a Certified Analytical Standard (CAS) (>99.8% purity,

isomerically pure) against a commercially available Reagent Grade (RG) alternative (~95%

purity).

Comparison 1: Isomeric Purity & Selectivity (HPLC-UV)
Objective: To determine if the material contains the correct regioisomer and is free of co-eluting

impurities.
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Feature
Certified Analytical
Standard (CAS)

Reagent Grade
(RG) Alternative

Impact on Data

Assay (HPLC) 99.9% 94.2%

RG introduces mass

balance errors in

quantification.

Isomeric Impurity Not Detected (ND)
~4.5% (3-bromo

isomer)

RG causes "ghost

peaks" or co-elution,

invalidating impurity

profiles.

Identification
Confirmed 2-Bromo

(NMR)

Mixed 2-Bromo / 3-

Bromo

High risk of

misidentifying the

structure in synthesis.

Homogeneity
High

(Crystallized/Milled)

Low (Batch-to-batch

variance)

Inconsistent retention

times (RT) across

batches.

Comparison 2: Structural Integrity (NMR)
Objective: To validate the substitution pattern.

CAS: Shows distinct meta-coupling (J ~2.0 Hz) and ortho-coupling characteristic of the 2-

bromo substitution pattern.

RG: Spectrum shows complex multiplets indicating a mixture of 2-bromo and 3-bromo

isomers, making it unsuitable for use as a reference marker.

Experimental Validation Protocols
The following protocols were designed to validate the standard's performance. These are self-

validating systems: if the resolution criteria are not met, the system is not suitable for release

testing.

Protocol A: High-Resolution HPLC Separation of
Regioisomers
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Use this method to distinguish Methyl 2-bromo-4-hydroxybenzoate from Methyl Paraben and

the 3-bromo isomer.

Instrument: UHPLC with PDA Detection (254 nm) Column: C18 Reverse Phase (e.g., Agilent

Zorbax Eclipse Plus, 100mm x 2.1mm, 1.8µm) Mobile Phase:

A: 0.1% Formic Acid in Water

B: Acetonitrile Flow Rate: 0.4 mL/min Temperature: 30°C

Gradient Program:

0-1 min: 10% B (Isocratic hold)

1-10 min: 10% → 60% B (Linear gradient)

10-12 min: 60% → 95% B (Wash)

12-15 min: 10% B (Re-equilibration)

Acceptance Criteria (System Suitability):

Resolution (Rs): > 2.0 between Methyl 2-bromo-4-hydroxybenzoate and Methyl 3-bromo-

4-hydroxybenzoate.

Tailing Factor: < 1.5.

Experimental Logic: The gradient starts with low organic content (10%) to maximize interaction

with the stationary phase, allowing the subtle hydrophobicity differences between the ortho-to-

ester (2-bromo) and ortho-to-hydroxyl (3-bromo) isomers to resolve.

Protocol B: Structural Confirmation via 1H-NMR
Use this to verify the identity of the standard.

Solvent: DMSO-d6 Key Signals for Methyl 2-bromo-4-hydroxybenzoate:

Aromatic H3 (d): ~7.0 ppm (Doublet, J=2.5 Hz) - Meta coupling to H5.
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Aromatic H5 (dd): ~6.8 ppm (Doublet of doublets) - Coupled to H6 and H3.

Aromatic H6 (d): ~7.7 ppm (Doublet, J=8.5 Hz) - Ortho coupling to H5.

Note: The 3-bromo isomer would show a singlet for H2 (isolated) and a doublet pair for

H5/H6, creating a clearly different pattern.

Visualizations
Diagram 1: Analytical Workflow for Impurity
Identification
This workflow illustrates the decision logic for qualifying the standard.
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Caption: Logical workflow for distinguishing regioisomers using HPLC and NMR to validate the

Analytical Standard.

Diagram 2: Formation Pathway & Selectivity
Understanding the chemical origin helps in selecting the right standard.
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Caption: Reaction pathway showing why the 2-bromo isomer is rare and requires specific

synthesis/purification to be a standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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